Chemical and Physical Properties

12b-Hydroxyisocholic Acid Chemical and Physical Properties

Names and Identifiers

- Cholan-24-oic acid,3,7,12-trihydroxy-, (3a,5b,7a,12b)- (9CI)
- (3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid
- 12β-Hydroxyisocholic Acid
- 12b-Hydroxyisocholic acid
- 3a,7a,12b-Trihydroxy-5b-cholanic acid
- 3a,7a,12b-Trihydroxy-5b-cholanoic acid
- Lagocholic acid
- 3alpha,7alpha,12beta-Trihydroxy-5beta-cholanic acid
- 12b-Hydroxyisocholate
- 3a,7a,12b-Trihydroxy-
- 12b-Hydroxyisocholic Acid
- Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20-,22+,23+,24-/m1/s1
- InChI Key： BHQCQFFYRZLCQQ-KRHHAYMPSA-N
- SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

- Exact Mass: 408.28757437 g/mol
- Monoisotopic Mass: 408.28757437 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 98
- Molecular Weight: 408.6

Experimental Properties

12b-Hydroxyisocholic Acid Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Fe3O4@PANI: a magnetic polyaniline nanomaterial for highly efficient and handy enrichment of intact N-glycopeptides†‡

Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

Related Categories

71883-64-2 (12b-Hydroxyisocholic Acid) Global Suppliers

Product Overview and Price Analysis

12b-Hydroxyisocholic Acid (CAS 71883-64-2) is a hydroxylated derivative of isocholic acid, a bile acid. It is a specialized steroidal compound used primarily in biochemical research and pharmaceutical development. Its unique structure makes it valuable for studying bile acid metabolism and as a potential intermediate in drug synthesis.

CAS no.71883-64-2 comprehensive analysis

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71883-64-2 (12b-Hydroxyisocholic Acid) Analysis Comprehensive analysis of product information

This analysis focuses on 12b-Hydroxyisocholic Acid, a bile acid derivative. Two structurally similar bile acids, Obeticholic acid and Cholic Acid-d4, are selected for comparison due to their shared steroidal core and functional groups, highlighting differences in substitution and applications.
Data filtering and comparison methods:
Compare core chemical structures and functional groups to assess similarity and potential reactivity.
Analyze physical properties (e.g., molecular weight, formula) to infer handling and purification requirements.
Evaluate market data and applications to understand commercial relevance and sourcing challenges.

Table 1: Comparison of Basic Chemical Information and Physicochemical Properties (*Target, ☆Analogs)

Items	12b-Hydroxyisocholic Acid(*)	Obeticholic acid(☆)	Cholic Acid-d4(☆)
Name	12b-Hydroxyisocholic Acid	Obeticholic acid	Cholic Acid-d4
CAS No.	71883-64-2	459789-99-2	116380-66-6
Molecular Formula	C24H40O5	C26H44O4	C24H40O5
Molecular Weight	408.57	420.63	412.60
Structural Features/Functional Groups	Steroid core, hydroxy groups, carboxylic acid	Modified bile acid, ethyl group, carboxylic acid	Deuterated cholic acid, hydroxy groups, carboxylic acid
Melting Point	——	——	200-201 °C (lit.)
Boiling Point	——	562.9°C at 760 mmHg	——
Density	——	1.091	——
Solubility	——	——	——
Color & Form	——	No data available	——
Main Hazards	——	H302-H315-H319-H335	——
GHS Classification	——	——	——
Remarks	Research chemical, bile acid analog	Pharmaceutical agent (FXR agonist)	Deuterated internal standard for analytics

Table 2: Product Specifications, Storage, Transportation & Safety (Comprehensive Analogy)

Items	12b-Hydroxyisocholic Acid(*)	Obeticholic acid(☆)	Cholic Acid-d4(☆)
Purity Specification	——	——	——
Storage Conditions	——	Powder: -20°C (3y), 4°C (2y). In solvent: -80°C (6m), -20°C (1m)	−20°C
Stability	——	——	——
Packaging	——	——	——
Transport Requirements	——	——	——
Regulatory Restrictions	——	——	——

Table 3: Market Supply, Application & Industry Analysis

Items	12b-Hydroxyisocholic Acid(*)	Obeticholic acid(☆)	Cholic Acid-d4(☆)
Supplier Distribution	Limited, specialized fine chemical suppliers	Pharmaceutical API suppliers, CROs/CDMOs	Specialty isotope suppliers, analytical standards providers
Market Availability	Low, custom synthesis or small-scale supply	Moderate, due to pharmaceutical use	Moderate, from standard suppliers
Price Range	High, research-grade pricing	High, pharmaceutical-grade pricing	High, due to deuterium labeling
Main Uses	Biochemical research, reference standard	Active Pharmaceutical Ingredient (API)	Internal standard for mass spectrometry
Application Fields	Life science research, metabolic studies	Pharmaceuticals (liver diseases)	Analytical chemistry, metabolomics
Market Demand & Prospects	Niche, stable demand from academia	Growing, driven by therapeutic applications	Stable, driven by analytical needs
Supply Chain Characteristics	Fragmented, long lead times possible	Regulated, GMP-compliant supply chain	Specialized, reliable for standard products

Analysis logic explanation

Structural similarity (steroid core) suggests shared synthetic routes and purification challenges, but substitutions dictate specific properties.
Molecular weight and formula differences impact solubility, chromatography, and analytical method development.
Market availability correlates strongly with application: pharmaceutical APIs are more available than niche research chemicals.
Storage conditions for analogs provide a reasonable baseline for handling the target compound, suggesting低温 storage.
The primary use (research vs. pharmaceutical) is the biggest driver of supplier type, price, and supply chain complexity.

Conclusion

12b-Hydroxyisocholic Acid is a specialized research chemical with structural kinship to bile acids like Obeticholic acid and Cholic Acid-d4. While sharing a steroidal framework, its market profile differs significantly. It occupies a niche with limited suppliers and high costs, typical of fine chemicals for research. In contrast, Obeticholic acid benefits from a developed pharmaceutical supply chain, and Cholic Acid-d4 is a standardized analytical reagent. Sourcing the target compound requires contacting specialized fine chemical manufacturers or custom synthesis providers, as it is not a broadly stocked item.
Main limitations:
Public data is extremely scarce for the target compound, lacking detailed physicochemical properties, MSDS, and specific price/stock information.
Market and application data for the target is inferred from structural analogs and may not fully reflect its unique commercial landscape.

The price for 12b-Hydroxyisocholic Acid is relatively high due to its specialized nature and limited commercial availability. It is typically sold in small quantities (mg to gram scale) by fine chemical suppliers catering to the research market. Prices are subject to significant variation based on purity, quantity, and supplier.

The main factors affecting prices include:

Purity and analytical certification (e.g., HPLC, NMR).
Order quantity, with bulk purchases offering lower unit costs.
Supplier's specialization and reputation in fine chemicals.
Complexity and cost of the multi-step synthesis process.
Market demand fluctuations within niche research areas.

High quality verification supplier (strong customization capability)

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

上海, CN

sales@shochem.com

SHOCHEM is a high-tech enterprise specializing in pharmaceutical R&D, focusing on camptothecin derivatives, lipid-based nucleic acid delivery excipients, and high-purity synthetic phospholipids.

Main products

(CAS:71883-64-2)(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid

Order Number: 0232
Quantity: 100mg;500mg;1g
Price ($):
Stock Status: in Stock
Purity: 98%min
Last Updated: Thursday, 21 August

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12b-Hydroxyisocholic Acid Research More >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H943480-5mg	12b-Hydroxyisocholic Acid	71883-64-2		5mg	$ 265.00	2023-09-07
TRC	H943480-50mg	12b-Hydroxyisocholic Acid	71883-64-2		50mg	$ 2067.00	2023-09-07
1PlusChem	1P00FIGR-1mg	(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid	71883-64-2	≥95%	1mg	$91.00	2024-04-21
1PlusChem	1P00FIGR-5mg	(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid	71883-64-2	≥95%	5mg	$292.00	2024-04-21
A2B Chem LLC	AH22971-5mg	(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid	71883-64-2	≥95%	5mg	$207.00	2024-04-19
A2B Chem LLC	AH22971-50mg	(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid	71883-64-2		50mg	$2300.00	2023-12-30
A2B Chem LLC	AH22971-1mg	(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid	71883-64-2	≥95%	1mg	$45.00	2024-04-19

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (71883-64-2) belongs is as follows:

Market category	Market size	Growth rate(CAGR)	Main driving factors
Global Bile Acids & Derivatives Market	——	——	Growing pharmaceutical R&D in metabolic diseases. Increasing use in research on liver and digestive health.
Global Steroids & Related Fine Chemicals Market	——	——	Demand for pharmaceutical intermediates. Advancements in synthetic chemistry and biocatalysis.
Specialized Hydroxylated Bile Acid Derivatives Market	——	——	Niche research into novel metabolic pathways. Potential therapeutic applications under investigation.
12b-Hydroxyisocholic Acid (Estimated)	Very small, niche market	Stable, research-dependent	Specific academic and industrial research projects. Occasional demand as a reference standard.

71883-64-2 (12b-Hydroxyisocholic Acid) Related Products

12b-Hydroxyisocholic Acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics

Production End

Production is highly concentrated in a few specialized fine chemical manufacturers.
Major producers are typically located in North America, Europe, and parts of Asia.
Synthesis requires advanced technical expertise and is not widely scaled up.

Consumption End

Primary consumers are academic, government, and pharmaceutical R&D laboratories.
Demand is geographically dispersed, following global research funding centers.
Consumption volumes are very low and project-specific.

European Market

Characterized by strong academic research institutions driving demand.
Stringent REACH regulations impact sourcing and compliance for users.
Presence of several specialized fine chemical suppliers within the region.

Asia-Pacific Market

Growing pharmaceutical R&D sector, particularly in China and India, fuels demand.
Increasing number of local fine chemical manufacturers entering the niche.
Cost-competitive sourcing options are emerging from this region.

Safety and regulatory requirements

Hazard classification

CasNo 71883-64-2 is a fine organic chemical compound. Based on its steroidal/bile acid nature, it should be handled with standard laboratory precautions.
May cause eye, skin, or respiratory irritation upon contact or inhalation of dust.
No significant acute toxicity data widely available; treat as potentially harmful.
Environmental impact is likely low but proper disposal as chemical waste is required.

Storage and transportation requirements

Storage conditions: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. Store away from incompatible materials.
Transportation classification: Not specifically regulated for transport as dangerous goods under common models (e.g., IMDG, IATA, ADR) in small research quantities.
Packaging requirements: Typically supplied in sealed glass vials or bottles, placed within secondary containment for protection.
Identification requirements: Label must include product name, CAS number, hazard symbols (if applicable), supplier details, and batch number.

Supply chain risk assessment

Geographic Concentration Risk

Supply relies on a limited number of global specialty chemical producers.
Production disruption at a single supplier could cause significant shortages.
Long and complex international logistics chains for delivery.

Compliance Risk

Must comply with international chemical regulations (e.g., REACH, TSCA).
Import/export documentation and permits may be required for cross-border shipments.
Quality documentation (CoA) is critical for research validity.

Technical Risk

Complex multi-step synthesis requires specialized expertise and equipment.
Risk of batch-to-batch variability in purity and isomeric composition.
Limited alternative synthetic routes or suppliers for this specific isomer.

Market Risk

Extremely niche market with low and unpredictable demand volumes.
Prices are volatile and sensitive to raw material costs and production schedules.
Long lead times are common due to made-to-order or infrequent production runs.

Procurement Suggestions and Strategies

Supplier selection strategy

Top Choice: ——
Prioritize suppliers with a proven track record in high-purity steroidal and bile acid chemistry. Look for those providing comprehensive analytical data (NMR, HPLC, MS) with each batch and offering technical support. Established fine chemical brands often ensure consistent quality and reliability, which is paramount for research reproducibility, despite potentially higher costs.

Alternative Option: ——
Consider reputable suppliers from emerging regions like Asia-Pacific, which may offer more competitive pricing. It is essential to rigorously vet their quality control processes, request and review sample Certificates of Analysis (CoA), and check for customer reviews or references. This option balances cost with acceptable risk for less critical applications.

Cost Optimization: ——
For budget-conscious procurement where ultra-high purity is not the foremost concern, explore smaller or lesser-known suppliers. Key strategies include consolidating orders to meet minimum quantity requirements, inquiring about stock availability to avoid custom synthesis fees, and negotiating pricing for larger or recurring orders. Always confirm basic purity specifications.

Procurement execution suggestions

Pre-Procurement Preparation:
Clearly define required purity grade, quantity, and delivery timeline.
Research and identify 3-5 potential qualified suppliers.
Prepare a template for requesting quotes and technical specifications.

Supplier Evaluation & Order Placement:
Compare quotes, CoA templates, lead times, and shipping terms.
Verify supplier's regulatory compliance status for your region.
Place order with clear specifications and confirm all details in writing.

Post-Order & Quality Assurance:
Track shipment and handle customs clearance proactively.
Upon receipt, inspect packaging and immediately check the provided CoA.
Perform in-house identity/purity confirmation test if critical for use.

Conclusion

Procuring 12b-Hydroxyisocholic Acid requires a strategic approach focused on quality assurance and supply chain resilience. Given its niche application in research, priority should be given to suppliers that guarantee high purity and provide full analytical characterization. Building relationships with reliable suppliers and planning procurements well in advance are crucial to mitigate risks associated with long lead times and limited availability. A balanced strategy considering both established and emerging suppliers can optimize cost without compromising on essential quality standards for scientific work.

Key points:

Prioritize suppliers offering comprehensive analytical data (CoA) for quality assurance.
Plan orders with significant lead time due to niche production and potential custom synthesis.
Diversify supplier options to mitigate geographic and single-source dependency risks.
Always verify regulatory compliance for both the supplier and the shipment process.

Cas no 71883-64-2 (12b-Hydroxyisocholic Acid)

Product Name:12b-Hydroxyisocholic Acid

Chemical and Physical Properties

12b-Hydroxyisocholic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

12b-Hydroxyisocholic Acid Related Literature

Related Categories

71883-64-2 (12b-Hydroxyisocholic Acid) Global Suppliers

Product Overview and Price Analysis

CAS no.71883-64-2 comprehensive analysis

High quality verification supplier (strong customization capability)

SHOCHEM(SHANGHAI) CO.,lTD

Main products

(CAS:71883-64-2)(3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid

Top Recommended Suppliers

SHOCHEM(SHANGHAI) CO., LTD - Specialized Supplier of Advanced Pharmaceutical Intermediates

Jiangsu Kolod Food Ingredients Co., Ltd. - Leading Supplier of High-Purity Food Ingredients

12b-Hydroxyisocholic Acid Research More >>

Comparison of Global Market Sizes

71883-64-2 (12b-Hydroxyisocholic Acid) Related Products

12b-Hydroxyisocholic Acid Analysis

Analysis of Regional Market Characteristics and Demand

Production End

Consumption End

European Market

Asia-Pacific Market

Safety and regulatory requirements

Hazard classification

Storage and transportation requirements

Supply chain risk assessment

Geographic Concentration Risk

Compliance Risk

Technical Risk

Market Risk

Procurement Suggestions and Strategies

Supplier selection strategy

Procurement execution suggestions

Conclusion